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Compound of Interest

2-Methylmercapto-
Compound Name:
propionaldehyde

cat. No.: B1268107

This technical guide provides a comprehensive overview of 2-Methylmercaptopropionaldehyde,
a significant compound in flavor chemistry and various biological pathways. It is intended for
researchers, scientists, and professionals in drug development, offering detailed information on
its chemical properties, synthesis, analytical methods, and its role in biochemical pathways.

Synonyms and Identification

2-Methylmercaptopropionaldehyde is known by several names in scientific literature and
commercial applications. Proper identification is crucial for accurate research and development.

Common Name: Methional

e |[UPAC Name: 3-(Methylthio)propanal
» Systematic Name: 3-methylsulfanylpropanal

e Other Synonyms: 3-(Methylmercapto)propionaldehyde, 4-Thiapentanal, 3-
Methylthiopropionaldehyde, beta-(Methylthio)propionaldehyde

e CAS Number: 3268-49-3

o FEMA Number: 2747
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Quantitative Data: Physical and Chemical Properties

The following tables summarize the key physical and chemical properties of 2-

Methylmercaptopropionaldehyde, providing essential data for experimental design and safety

considerations.

Property Value Citations
Molecular Formula C4H80S
Molecular Weight 104.17 g/mol
Appearance Colorless to pale yellow liquid
Odor Powerful, onion, meat-like;
reminiscent of cooked potato
Boiling Point 165-166 °C at 760 mmHg
Melting Point -68 °C
Density 1.043 g/mL at 25 °C

Refractive Index

n20/D 1.483

Vapor Pressure

0.75 mmHg at 20 °C

Vapor Density

>1 (vs air)

Flash Point 63.89 °C (147.00 °F)
Slightly soluble in water;
Solubility soluble in alcohol, propylene

glycol, and oil.

Biochemical Significance: The Strecker Degradation

Pathway

Methional is notably formed from the amino acid methionine through the Strecker degradation,

a crucial reaction in the Maillard reaction pathway that contributes to the flavor of many cooked

foods. This pathway involves the reaction of an a-amino acid with a dicarbonyl compound.

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Below is a diagram illustrating the formation of Methional from Methionine via the Strecker
degradation pathway.

Strecker Degradation of Methionine to Methional

a-Dicarbonyl

Methionine (from Maillard Reaction)

+ a-Dicarbonyl

Schiff Base Intermediate

Decarboxylation

Iminium Cation

Hydrolysis

Methional Aminoketone
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Strecker Degradation Pathway of Methionine.

Experimental Protocols

This section provides detailed methodologies for the synthesis and analysis of 2-
Methylmercaptopropionaldehyde.

Synthesis of 2-Methylmercaptopropionaldehyde

The commercial synthesis of methional is typically achieved through the reaction of
methanethiol with acrolein.

Reaction: CH3zSH + CH2=CHCHO - CH3SCH2CH2CHO

Materials and Equipment:

Methanethiol (Methyl Mercaptan)

Acrolein (stabilized)

Reaction vessel equipped with a stirrer, thermometer, and cooling system

Distillation apparatus

Inert atmosphere (e.g., Nitrogen)
Procedure:

e Reaction Setup: The reaction should be conducted in a well-ventilated fume hood due to the
pungent and toxic nature of the reactants. The reaction vessel is charged with acrolein under
an inert atmosphere.

e Cooling: The vessel is cooled to a temperature between 0 and 10 °C.

» Addition of Methanethiol: Methanethiol is added dropwise to the cooled acrolein with
constant stirring. The reaction is exothermic, and the temperature should be carefully
controlled to prevent polymerization of acrolein.
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e Reaction Time: After the addition is complete, the mixture is stirred for an additional 1-2
hours at the same temperature to ensure the reaction goes to completion.

 Purification: The crude product is then purified by vacuum distillation to yield 2-
Methylmercaptopropionaldehyde.

Analytical Protocol: Quantification by High-Performance
Liquid Chromatography (HPLC)

The concentration of methional in various matrices can be determined using reverse-phase
HPLC.

Instrumentation and Conditions:

HPLC System: A standard HPLC system with a UV detector.
e Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 pum particle size).

e Mobile Phase: A gradient of acetonitrile and water is commonly used. For Mass-Spec (MS)
compatible applications, formic acid can be used as an additive instead of phosphoric acid.

e Flow Rate: 1.0 mL/min.

e Detection: UV detection at 210 nm.
e Injection Volume: 10 pL.
Procedure:

» Standard Preparation: A stock solution of 2-Methylmercaptopropionaldehyde is prepared in a
suitable solvent such as acetonitrile. A series of calibration standards are then prepared by
diluting the stock solution.

o Sample Preparation: The sample containing methional is extracted with a suitable solvent
and filtered through a 0.45 um syringe filter before injection.

e Analysis: The prepared standards and samples are injected into the HPLC system.
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e Quantification: A calibration curve is generated by plotting the peak area of the standards
against their concentration. The concentration of methional in the sample is then determined
from this curve.

Conclusion

2-Methylmercaptopropionaldehyde (Methional) is a multifaceted compound with significant
implications in flavor chemistry and as a product of amino acid metabolism. A thorough
understanding of its chemical properties, synthesis, and analytical determination is essential for
researchers and professionals in related fields. The provided data and protocols serve as a
foundational guide for further investigation and application of this important molecule.

 To cite this document: BenchChem. [An In-depth Technical Guide to 2-
Methylmercaptopropionaldehyde (Methional)]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1268107#synonyms-for-2-methylmercapto-
propionaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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